Cas no 10264-11-6 (N-butyl-3-phenylpropanamide)

• Product Name: N-butyl-3-phenylpropanamide
• CAS No: 10264-11-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1133147
• PubChem ID: 1549146
• Update Time: 2025-04-20

N-butyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-3-phenylpropanamide
• AC1LU7TB
• SureCN1093862
• N-butyl-3-phenylpropionamide
• Benzenepropanamide, N-butyl-
• ZINC01547335
• N-n-butyl 3-phenylpropionamide
• CTK0G7508
• Ambcb5551804
• 3-Phenyl-propionsaeure-butylamid
• MCULE-1998676091
• AKOS003789782
• AC1LU7TB; SureCN1093862; N-butyl-3-phenylpropionamide; Benzenepropanamide, N-butyl-; ZINC01547335; N-n-butyl 3-phenylpropionamide; CTK0G7508; Ambcb5551804; 3-Phenyl-propionsaeure-butylamid; MCULE-1998676091; AKOS003789782;
• Propanamide, 3-phenyl-N-butyl-
• N-n-Butyl 3Phenylpropionamide
• SCHEMBL1093862
• 10264-11-6
• DTXSID60364291

• Inchi： 1S/C13H19NO/c1-2-3-11-14-13(15)10-9-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,14,15)
• InChI Key： UZTVEZLZUTUCBJ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NCCCC

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.37580